4-(acetylamino)phenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate

• IUPAC Name: (4-acetamidophenyl) 2-[2-(trifluoromethyl)benzimidazol-1-yl]acetate
• InChI: InChI=1S/C18H14F3N3O3/c1-11(25)22-12-6-8-13(9-7-12)27-16(26)10-24-15-5-3-2-4-14(15)23-17(24)18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
• InChI Key: FMWKCZOCAVCHQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)OC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C18H14F3N3O3
• Molecular Weight: 377.3 g/mol
• CAS No.: 672950-99-1

Description

4-(acetylamino)phenyl 2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]acetate is a useful research compound. Its molecular formula is C18H14F3N3O3 and its molecular weight is 377.323. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

• The compound has been involved in various chemical synthesis processes, such as modification with hydroxyalkyl substituents, demonstrating moderate tuberculostatic activity in certain derivatives (Shchegol'kov et al., 2013).
• It is also used in the synthesis of novel pyrazolo[3,4‐d]pyridazine, pyrido[1,2‐a]benzimidazole, pyrimido[1,2‐a]benzimidazole, and triazolo[4,3‐a]pyrimidine derivatives (Shaaban et al., 2008).

Pharmacological and Biological Applications

• Optimization of a novel class of benzimidazole-based farnesoid X receptor (FXR) agonists demonstrated the use of related compounds to improve physicochemical and ADME properties, with significant lipid-lowering activity (Richter et al., 2011).
• Synthesis and study of antibacterial and antifungal activities of derivatives indicated their effectiveness against various microbial strains, highlighting their potential in antimicrobial applications (Kaplancıklı et al., 2004).

Materials Science and Electronics

• The compound has found application in the creation of solution-processible bipolar molecules for organic light-emitting diodes (OLEDs), indicating its utility in electronic and optical materials (Ge et al., 2008).